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Compound of Interest

Compound Name: 5-Methoxyanthranilic acid HCl

Cat. No.: B158984 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Methoxyanthranilic acid

hydrochloride (HCl), a chemical compound with applications in synthetic chemistry and

potential relevance in pharmaceutical research. This document outlines its chemical properties,

synthesis, and known applications, with a focus on its role as a precursor in the development of

biologically active molecules.

Core Chemical Data
5-Methoxyanthranilic acid HCl is the hydrochloride salt of 5-Methoxyanthranilic acid. The

pertinent chemical data for both the hydrochloride salt and the free base are summarized

below for clarity and comparison.
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Property
5-Methoxyanthranilic Acid
HCl

5-Methoxyanthranilic Acid
(Free Base)

CAS Number 1882-70-8[1][2] 6705-03-9[3][4]

Molecular Formula C₈H₉NO₃·HCl[1] C₈H₉NO₃[3]

Molecular Weight 203.62 g/mol [1] 167.16 g/mol [3][4]

Alternate Names
2-Amino-5-methoxy-benzoic

acid hydrochloride[1]

2-Amino-5-methoxybenzoic

acid[3][4]

Appearance

Crystalline Powder (White to

yellow to pale orange for the

free base)

Not specified, but the free

base is a solid

Melting Point Not specified 148-152 °C

Synthesis and Preparation
While specific experimental protocols for the direct synthesis of 5-Methoxyanthranilic acid
HCl are not extensively detailed in the available literature, a general method for the preparation

of related anthranilic acid derivatives involves the acidification of a reaction mixture with

concentrated hydrochloric acid to precipitate the final product. This suggests a straightforward

synthetic route from the free base or during the final steps of a multi-step synthesis.

A patented process for a related anthranilic acid derivative provides a potential workflow for

obtaining the HCl salt.

Experimental Protocol: General Synthesis of an
Anthranilic Acid Derivative
This protocol is adapted from a patented method for a related compound and illustrates a

general approach.

Suspension Preparation: A suspension of the precursor compound (a substituted

aminobenzamide) is prepared in an aqueous solution of sodium hydroxide (5-20% by

weight).
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Oxidative Rearrangement: Sodium hypochlorite (10-12% by weight) is added to the

suspension at a controlled temperature of 25-30°C.

Acidification: The reaction mixture is then cooled to 5-10°C and acidified with concentrated

hydrochloric acid to a pH of 1.5-2.0.

Isolation: The precipitated product, the anthranilic acid derivative, is collected by filtration.

Synthesis Workflow

Prepare suspension of precursor in aqueous NaOH

Add sodium hypochlorite at 25-30°C

Oxidative Rearrangement

Cool to 5-10°C and acidify with conc. HCl to pH 1.5-2.0

Reaction Quenching & Product Precipitation

Collect precipitated product by filtration

Isolation

Click to download full resolution via product page

A generalized workflow for the synthesis of an anthranilic acid derivative.

Applications in Synthetic Chemistry
The primary utility of 5-Methoxyanthranilic acid lies in its role as a versatile building block for

the synthesis of more complex heterocyclic compounds, many of which have demonstrated

significant biological activity.
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Key Synthetic Applications:
Histamine H3 Receptor Inverse Agonists: The free base, 2-Amino-5-methoxybenzoic acid, is

a key starting material in the synthesis of a quinazolinone class of histamine H3 receptor

inverse agonists.[5][6]

DPP-4 Inhibitors: It is also utilized in the synthesis of Alogliptin, a selective inhibitor of the

serine protease dipeptidyl peptidase IV (DPP-4), which is used in the management of type 2

diabetes.[5][6]

Other Heterocyclic Scaffolds: This compound serves as a precursor for various other

complex molecules, including substituted isoquinolinonaphthyridines,

imidazobenzodiazepines, and pyridoquinazolones.[6]

Synthetic Targets

5-Methoxyanthranilic Acid
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Synthetic utility of 5-Methoxyanthranilic acid in drug development.

Biological Activity of Related Compounds
Direct studies on the biological activity of 5-Methoxyanthranilic acid HCl are limited in publicly

available research. However, studies on structurally related anthranilic acid derivatives provide

insights into the potential pharmacological relevance of this chemical scaffold.
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A study on anthranilic acid sulfonamide analogs revealed that a derivative containing a

methoxy group exhibited significant superoxide dismutase (SOD) activity, suggesting potential

antioxidant properties.[7] It is important to note that this was a more complex derivative and not

the title compound.

Compound Class
Biological Activity
Observed

Reference

Anthranilic Acid Sulfonamide

Analogs

Antioxidant (SOD) activity,

Antifungal, Cytotoxic effects
[7]

5-Hydroxyanthranilic Acid

Esters
5-Lipoxygenase inhibition [8]

Conclusion
5-Methoxyanthranilic acid HCl is a chemical compound whose primary significance in the

scientific literature is linked to the synthetic utility of its free base form, 5-Methoxyanthranilic

acid. As a stable salt, the hydrochloride form is likely useful for storage and handling in

synthetic applications. The core value of this compound lies in its role as a key intermediate in

the synthesis of various biologically active molecules, including those with applications as

enzyme inhibitors and receptor modulators. Further research is warranted to explore the direct

biological activities of 5-Methoxyanthranilic acid and its salts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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